Cas no 954263-67-3 (1-4-(cyclopentyloxy)phenylpropan-1-amine)

• Product Name: 1-4-(cyclopentyloxy)phenylpropan-1-amine
• CAS No: 954263-67-3
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 4667282
• Update Time: 2025-08-05

1-4-(cyclopentyloxy)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(CYCLOPENTYLOXY)PHENYL]PROPAN-1-AMINE
• 1-(4-cyclopentyloxyphenyl)propan-1-amine
• N12575
• Z1267773612
• 1-4-(cyclopentyloxy)phenylpropan-1-amine

• Inchi： 1S/C14H21NO/c1-2-14(15)11-7-9-13(10-8-11)16-12-5-3-4-6-12/h7-10,12,14H,2-6,15H2,1H3
• InChI Key： SOTHMQDFMAKNCH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CC)N)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

1-4-(cyclopentyloxy)phenylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-4-(cyclopentyloxy)phenylpropan-1-amine

1-4-(Cyclopentyloxy)phenylpropan-1-amine (CAS No. 954263-67-3): A Comprehensive Overview

1-4-(Cyclopentyloxy)phenylpropan-1-amine, identified by the CAS registry number 954263-67-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and functionalities, making it a subject of extensive research.

The molecular structure of 1-4-(Cyclopentyloxy)phenylpropan-1-amine comprises a cyclopentane ring attached to a phenyl group via an ether linkage, with a propaneamine moiety at the para position of the phenyl ring. This configuration imparts the compound with distinct electronic and steric properties, which are crucial for its interactions in various chemical environments. The compound's solubility, reactivity, and stability have been extensively studied, revealing its suitability for diverse applications.

Recent studies have highlighted the potential of 1-4-(Cyclopentyloxy)phenylpropan-1-amine as a precursor in the synthesis of bioactive molecules. Its ability to undergo various functional group transformations, such as nucleophilic substitutions and amide bond formations, has made it a valuable intermediate in medicinal chemistry. Researchers have explored its role in developing compounds targeting neurodegenerative diseases, inflammation, and cancer, leveraging its structural versatility.

In addition to its pharmacological applications, CAS No. 954263-67-3 has shown promise in materials science. The compound's ability to form stable polymers and coatings has been investigated, with findings suggesting potential uses in high-performance materials for aerospace and electronics industries. Advanced characterization techniques, including NMR spectroscopy and X-ray crystallography, have provided deeper insights into its molecular interactions and structural dynamics.

The synthesis of 1-4-(Cyclopentyloxy)phenylpropan-1-amine has also been optimized through green chemistry approaches, reducing environmental impact while enhancing yield and purity. These advancements underscore the compound's importance in sustainable chemical manufacturing.

In conclusion, CAS No. 954263-67-3, or 1-4-(Cyclopentyloxy)phenylpropan-1-am, stands as a testament to the ongoing innovation in chemical research. Its multifaceted applications across medicine and materials science highlight its significance as a versatile building block for future discoveries.